Tert-butyl (4-(chlorosulfonyl)-3-fluorophenyl)carbamate

• Molecular Formula: C11H13ClFNO4S
• Molecular Weight: 309.74 g/mol
• IUPAC Name: tert-butyl N-(4-chlorosulfonyl-3-fluorophenyl)carbamate
• InChI: InChI=1S/C11H13ClFNO4S/c1-11(2,3)18-10(15)14-7-4-5-9(8(13)6-7)19(12,16)17/h4-6H,1-3H3,(H,14,15)
• InChI Key: RGKVSPAQKUHDHL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC(=C(C=C1)S(=O)(=O)Cl)F

Description

Tert-butyl (4-(chlorosulfonyl)-3-fluorophenyl)carbamate is an organic compound with the molecular formula C11H14ClNO4S. It is a solid powder that is either colorless or pale yellow and has a pungent odor. This compound is primarily used as a reagent in organic synthesis and has applications in various fields, including chemistry, biology, and medicine .

Preparation Methods

The synthesis of tert-butyl (4-(chlorosulfonyl)-3-fluorophenyl)carbamate typically involves organic synthesis techniques. One common method includes the reaction of tert-butyl carbamate with 4-(chlorosulfonyl)-3-fluorophenyl isocyanate under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions .

Industrial production methods for this compound are more complex and involve multiple steps to ensure high purity and yield. These methods often include the use of advanced organic synthesis techniques and specialized equipment to control reaction conditions such as temperature, pressure, and pH .

Chemical Reactions Analysis

Tert-butyl (4-(chlorosulfonyl)-3-fluorophenyl)carbamate undergoes various chemical reactions, including:

Substitution Reactions: This compound can participate in nucleophilic substitution reactions where the chlorosulfonyl group is replaced by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different products.

Hydrolysis: In the presence of water or aqueous solutions, this compound can undergo hydrolysis to form the corresponding carbamic acid and sulfonic acid derivatives.

Scientific Research Applications

Tert-butyl (4-(chlorosulfonyl)-3-fluorophenyl)carbamate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is employed in biochemical studies to investigate enzyme mechanisms and protein interactions.

Medicine: It is used in the development of new drugs and therapeutic agents, particularly in the field of oncology.

Industry: The compound is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of tert-butyl (4-(chlorosulfonyl)-3-fluorophenyl)carbamate involves its interaction with specific molecular targets. The compound can form covalent bonds with nucleophilic sites on proteins and enzymes, leading to the inhibition of their activity. This mechanism is particularly useful in the development of enzyme inhibitors and other therapeutic agents .

Comparison with Similar Compounds

Tert-butyl (4-(chlorosulfonyl)-3-fluorophenyl)carbamate can be compared to other similar compounds, such as:

Tert-butyl (4-chlorosulfonyl)phenylcarbamate: This compound is similar in structure but lacks the fluorine atom, which can affect its reactivity and applications.

Tert-butyl (4-(chlorosulfonyl)-3-methylphenyl)carbamate: The presence of a methyl group instead of a fluorine atom can lead to different chemical properties and reactivity.

Tert-butyl (4-(chlorosulfonyl)-3-nitrophenyl)carbamate: The nitro group introduces additional reactivity, making this compound useful in different types of chemical reactions.

These comparisons highlight the unique properties of this compound, particularly its reactivity and applications in various fields.